4-methyl-N-[1-{[(3-pyridinylmethyl)amino]carbonyl}-2-(2-thienyl)vinyl]benzamide

• IUPAC Name: 4-methyl-N-[(Z)-3-oxo-3-(pyridin-3-ylmethylamino)-1-thiophen-2-ylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C21H19N3O2S/c1-15-6-8-17(9-7-15)20(25)24-19(12-18-5-3-11-27-18)21(26)23-14-16-4-2-10-22-13-16/h2-13H,14H2,1H3,(H,23,26)(H,24,25)/b19-12-
• InChI Key: KUBWVAOXDYUKSX-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NCC3=CN=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NCC3=CN=CC=C3
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

4-methyl-N-[1-{[(3-pyridinylmethyl)amino]carbonyl}-2-(2-thienyl)vinyl]benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as THIQ and is a member of the benzamide family of compounds. THIQ has been studied for its potential use in the treatment of various diseases, including cancer and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of THIQ is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. THIQ has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
THIQ has been shown to have a number of biochemical and physiological effects. Studies have shown that THIQ can inhibit the activity of certain enzymes, including DNA topoisomerase II and protein kinase C. THIQ has also been shown to induce the expression of certain genes that are involved in apoptosis and cell cycle regulation.

Advantages and Limitations for Lab Experiments

THIQ has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It is also relatively stable and has a long shelf life. However, one limitation of THIQ is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on THIQ. One area of research is the development of new and more efficient synthesis methods for THIQ. Another area of research is the investigation of the potential use of THIQ in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of THIQ and to identify potential side effects and toxicity concerns.

Synthesis Methods

The synthesis of THIQ involves several steps, including the condensation of 2-thiophene carboxylic acid with 4-methylbenzoyl chloride to form 4-methyl-2-thienylbenzoic acid. The resulting compound is then treated with thionyl chloride to form 4-methyl-2-thienylbenzoyl chloride, which is then reacted with 3-pyridinemethanamine to form the intermediate compound. The final step involves the reaction of the intermediate with 2-(2-thienyl)vinylamine to form 4-methyl-N-[1-{[(3-pyridinylmethyl)amino]carbonyl}-2-(2-thienyl)vinyl]benzamide.

Scientific Research Applications

THIQ has been studied extensively for its potential therapeutic applications. One of the most promising applications of THIQ is in the treatment of cancer. Studies have shown that THIQ has potent anti-cancer properties and can inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells.